Cas no 89446-52-6 (7-Bromo-2-chloro-4-methylquinoline)

• Product Name: 7-Bromo-2-chloro-4-methylquinoline
• CAS No: 89446-52-6
• MF: C₁₀H₇BrClN
• MW: 256.526280641556
• MDL: MFCD21647757
• CID: 600252
• PubChem ID: 14570303
• Update Time: 2025-06-11

7-Bromo-2-chloro-4-methylquinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 7-bromo-2-chloro-4-methyl-
• 2-chloro-4-methyl-7-bromoquinoline
• 7-Bromo-2-chloro-4-methyl-1-azanaphthalene
• 7-bromo-2-chloro-4-methylquinoline
• FCQMZVFGSMJLPM-UHFFFAOYSA-N
• MFCD21647757
• AKOS016353043
• EN300-1197928
• 89446-52-6
• FT-0716168
• SCHEMBL7424524
• DTXSID40561766
• 7-bromo-2-chloro-4-methyl-quinoline
• CS-0280163
• A929571
• DA-26554
• G74711
• 7-Bromo-2-chloro-4-methylquinoline

• MDL： MFCD21647757
• Inchi： 1S/C10H7BrClN/c1-6-4-10(12)13-9-5-7(11)2-3-8(6)9/h2-5H,1H3
• InChI Key： FCQMZVFGSMJLPM-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=NC(=CC=2C)Cl

Computed Properties

• Exact Mass: 254.94504g/mol
• Monoisotopic Mass: 254.94504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12.9Ų

7-Bromo-2-chloro-4-methylquinoline Security Information

• Hazard Category Code： 41
• Safety Instruction： 26-39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 7-Bromo-2-chloro-4-methylquinoline

7-Bromo-2-chloro-4-methylquinoline (CAS No. 89446-52-6): An Overview of Its Structure, Properties, and Applications

7-Bromo-2-chloro-4-methylquinoline (CAS No. 89446-52-6) is a versatile compound with a unique molecular structure that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its quinoline core, which is a fundamental heterocyclic aromatic ring system widely used in the synthesis of various biologically active molecules.

The 7-bromo and 2-chloro substituents, along with the 4-methyl group, confer specific chemical and physical properties to the molecule. These functional groups play a crucial role in determining the compound's reactivity, solubility, and biological activity. The presence of bromine and chlorine atoms also makes 7-Bromo-2-chloro-4-methylquinoline an excellent starting material for further synthetic transformations, such as substitution reactions and coupling reactions.

Recent studies have highlighted the potential of 7-Bromo-2-chloro-4-methylquinoline in various applications. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a lead structure for the development of novel antiparasitic agents. The researchers found that derivatives of 7-Bromo-2-chloro-4-methylquinoline exhibited potent activity against several parasitic organisms, including Plasmodium falciparum, the causative agent of malaria.

In another study, scientists investigated the anticancer properties of 7-Bromo-2-chloro-4-methylquinoline and its derivatives. The results showed that these compounds could selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action was attributed to the ability of these compounds to disrupt key cellular processes involved in cancer progression, such as DNA replication and protein synthesis.

The synthetic accessibility of 7-Bromo-2-chloro-4-methylquinoline has also been a subject of interest. A recent paper in Organic Letters described an efficient and scalable synthesis route for this compound using palladium-catalyzed cross-coupling reactions. This method not only improved the yield and purity of the product but also minimized the formation of by-products, making it suitable for large-scale production.

In addition to its medicinal applications, 7-Bromo-2-chloro-4-methylquinoline has found use in other areas of chemistry. For example, it serves as an important intermediate in the synthesis of dyes and pigments due to its strong chromophoric properties. The compound's ability to absorb light in specific regions of the electromagnetic spectrum makes it valuable for applications in photovoltaic materials and optical sensors.

The environmental impact of 7-Bromo-2-chloro-4-methylquinoline is another area that has been studied extensively. Research has shown that this compound is relatively stable under environmental conditions and does not pose significant risks to aquatic life when used responsibly. However, proper handling and disposal practices are essential to prevent any potential adverse effects.

In conclusion, 7-Bromo-2-chloro-4-methylquinoline (CAS No. 89446-52-6) is a multifaceted compound with a wide range of applications in both research and industry. Its unique chemical structure and versatile reactivity make it an attractive candidate for further exploration in medicinal chemistry, materials science, and other related fields. As ongoing research continues to uncover new properties and applications, 7-Bromo-2-chloro-4-methylquinoline is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.